HEXYLDECYL ESTER OF HYDROLYZED COLLAGEN

Specification

• CAS No.: 169590-83-4
• Molecular Formula: C12H15N3O4
• Molecular Weight: 0

Introduction

Chemical Identity and Classification

Hexyldecyl ester of hydrolyzed collagen is classified as a zwitterionic surfactant belonging to the amino acid type subcategory, specifically as an ester of protein hydrolysate. The chemical is identified by the CAS number 169590-83-4, though it lacks an EINECS designation. The term "hexyldecyl" in this compound refers specifically to 2-hexyldecanol as the alcoholic component or generally a 2-hexyldecyl hydrocarbon residue. The compound is also known by the synonym "Collagens, hydrolyzates, 2-hexyldecyl ester".

From a structural perspective, the compound is formed through an esterification process, which involves a condensation reaction between an alcohol (2-hexyldecanol) and carboxylic acid groups present in hydrolyzed collagen peptides. This process creates an ester bond that significantly alters the original properties of the hydrolyzed collagen, particularly enhancing its compatibility with cosmetic formulations.

Origin and Source Materials

Hexyldecyl ester of hydrolyzed collagen has a dual origin classification as animal/synthetic. The collagen component is typically derived from animal sources, while the esterification process represents the synthetic aspect of its production. The primary source material, collagen, is a fibrous protein abundant in connective tissues including skin, bones, tendons, and cartilage of animals. This collagen undergoes hydrolysis (breaking down of proteins into smaller peptides through reaction with water) before the esterification reaction with 2-hexyldecanol.

Physical and Chemical Properties

Hexyldecyl ester of hydrolyzed collagen exhibits distinct physical and chemical properties that contribute to its efficacy in cosmetic formulations. These properties are summarized in Table 1.

Table 1: Physical and Chemical Properties of Hexyldecyl Ester of Hydrolyzed Collagen

Property	Characteristic
Appearance	Solid
Solubility	Slightly soluble in water
Stability	Stable under normal conditions; hydrolyzes under strong acid or alkali conditions
Biodegradability	Biodegradable
Functional properties	Excellent emulsifying, dispersing, and antistatic abilities

The compound's slight water solubility combined with its lipophilic character from the hexyldecyl moiety creates an amphiphilic molecule that can interact effectively with both aqueous and oil phases in cosmetic formulations. This property is particularly valuable for enhancing the delivery of active ingredients across the skin barrier.

Stability Considerations

While generally stable under normal storage and application conditions, hexyldecyl ester of hydrolyzed collagen is susceptible to hydrolysis when exposed to strong acidic or alkaline environments. This sensitivity to pH extremes is a critical consideration for formulation chemists when developing products containing this ingredient. The ester bond formed during synthesis is particularly vulnerable to these conditions, potentially reverting to its component parts (hydrolyzed collagen and 2-hexyldecanol) under unfavorable pH conditions.

Quality Standards and Testing Methods

Quality control for hexyldecyl ester of hydrolyzed collagen follows standardized testing protocols to ensure consistency and safety in commercial products. The established quality standards are divided into physical/chemical indexes and hazardous substances indexes, as outlined in Tables 2 and 3.

Table 2: Physical and Chemical Indexes for Hexyldecyl Ester of Hydrolyzed Collagen

Item	Specification
Active content, %, ≥	90.0

Table 3: Hazardous Substances Indexes for Hexyldecyl Ester of Hydrolyzed Collagen

Item	Specification
Heavy metals (as Pb), mg/kg, ≤	20
Arsenic (As), mg/kg, ≤	3

The testing methods for these quality parameters include:

• Active content determination using methods described in GB/T 13173 Surface active agents -- Detergents -- Testing methods

• Heavy metals testing according to Safety and Technical Standards for Cosmetics (2015 Edition) and GB/T 30799

• Arsenic testing following Safety and Technical Standards for Cosmetics (2015 Edition) and GB/T 30797

Additionally, manufacturers are expected to indicate carbon atom distribution and average molecular weight for complete characterization of the product.

Functional Applications in Cosmetics

Hexyldecyl ester of hydrolyzed collagen serves multiple functions in cosmetic formulations, primarily as a skin and hair conditioning agent. These applications leverage the compound's unique properties to deliver tangible benefits in personal care products.

Skin Conditioning Properties

The esterification of hydrolyzed collagen enhances its penetration into the upper layers of the skin, allowing for more effective delivery of the peptide components that can signal cellular processes beneficial to skin health.

Hair Conditioning Applications

In hair care formulations, hexyldecyl ester of hydrolyzed collagen provides multiple benefits:

• Improved combability

• Enhanced hair suppleness

• Increased softness and shine

• Added volume

The compound forms a thin film on the hair shaft, smoothing the cuticle and reducing static electricity. This film-forming property also helps protect hair from environmental damage and heat styling.

Comparative Analysis with Similar Compounds

Hexyldecyl ester of hydrolyzed collagen belongs to a broader category of lipophilic esters used in cosmetic applications. Similar compounds include other fatty acid esters of proteins and amino acids. While specific comparative data for hexyldecyl ester of hydrolyzed collagen is limited in the available research, its performance characteristics can be understood by examining the general principles governing this class of compounds.

The compound's efficacy in cosmetic formulations is influenced by:

• The length of the alkyl chain (hexyldecyl component)

• The specific peptide sequences present in the hydrolyzed collagen portion

• The degree of esterification achieved during synthesis